4-(4-ethoxyphenyl)-5-(furan-2-yl)-4H-1,2,4-triazole-3-thiol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(4-ethoxyphenyl)-5-(furan-2-yl)-4H-1,2,4-triazole-3-thiol (EPFT) is a novel organosulfur compound that has recently been studied for its potential applications in scientific research. EPFT belongs to the triazole-thiol family of compounds, which are known for their unique properties and ability to interact with a variety of biomolecules. EPFT has been found to possess a wide range of biological activities, including antioxidant, antibacterial, antifungal, and anticancer activities. In addition, EPFT has been studied for its potential applications in drug delivery, enzyme inhibition, and other biological processes.
Scientific Research Applications
Antimicrobial and Antifungal Activities
A significant body of research focuses on the antimicrobial and antifungal properties of triazole derivatives, including compounds structurally related to 4-(4-ethoxyphenyl)-5-(furan-2-yl)-4H-1,2,4-triazole-3-thiol. These studies demonstrate the potential of these compounds to inhibit the growth of various bacterial and fungal strains. For instance, derivatives of 1,2,4-triazole have been synthesized and shown to exhibit promising antimicrobial activities against tested microorganisms, highlighting their potential use in developing new antimicrobial agents (Başoğlu et al., 2013; Bektaş et al., 2007).
Anticancer Activity
Triazole derivatives have also been investigated for their potential anticancer properties. Research indicates that certain triazole compounds can exhibit significant anticancer activity against various cancer cell lines, offering a promising avenue for the development of new cancer therapies. For example, novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, incorporating triazole moieties, have shown notable antioxidant and anticancer activities, suggesting their potential as therapeutic agents (Tumosienė et al., 2020).
Corrosion Inhibition
The corrosion inhibition properties of triazole derivatives on various metals in acidic environments have been extensively studied. These compounds are effective in protecting metals from corrosion, making them valuable in industrial applications where metal preservation is crucial. Research demonstrates that triazole derivatives can serve as efficient corrosion inhibitors for mild steel in acidic media, highlighting their practical significance in corrosion control (Yadav et al., 2013).
Synthesis of Biologically Active Compounds
Triazole derivatives are versatile precursors in synthetic chemistry, enabling the development of various biologically active compounds. Their synthesis and the exploration of their properties have led to the identification of compounds with potential pharmacological applications. For example, the synthesis of triazole derivatives and their evaluation for antimicrobial, antiurease, and antioxidant activities demonstrate the broad spectrum of biological activities that these compounds can exhibit (Sokmen et al., 2014).
Properties
IUPAC Name |
4-(4-ethoxyphenyl)-3-(furan-2-yl)-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O2S/c1-2-18-11-7-5-10(6-8-11)17-13(15-16-14(17)20)12-4-3-9-19-12/h3-9H,2H2,1H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDDIAGDYZRPALL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=NNC2=S)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.